4-Bromo-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-BROMO-3-METHYL-BENZALDEHYDE
- 4-Bromo-3-methylbenzaldehyde
- Benzaldehyde,4-bromo-3-methyl-
- BENZALDEHYDE, 4-BROMO-3-METHYL-
- 3-Methyl-4-bromobenzaldehyde
- KSC497Q6R
- 4-Bromo-3-methyl benzaldehyde
- YBXGUHGVNUFFJU-UHFFFAOYSA-N
- CL9119
- AS06928
- RP25661
- AM90127
- AB42951
- SY020689
- AB0026736
- ST2411203
- W8470
- SCHEMBL1788343
- 78775-11-8
- CS-W018591
- AC-29922
- GS-4061
- FT-0688177
- AKOS006229122
- DTXSID00448403
- A9880
- EN300-96689
- J-514738
- Z1198175071
- MFCD07787170
- 4-Bromo-3-methylbenzaldehyde (ACI)
- m-Tolualdehyde, 4-bromo- (7CI)
- 4-Bromo-m-tolualdehyde;
- MDL： MFCD07787170
- Inchi： 1S/C8H7BrO/c1-6-4-7(5-10)2-3-8(6)9/h2-5H,1H3
- InChI Key： YBXGUHGVNUFFJU-UHFFFAOYSA-N
- SMILES： O=CC1C=C(C)C(Br)=CC=1

Computed Properties

Exact Mass: 197.96800
Monoisotopic Mass: 197.96803g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.1

Experimental Properties

Density: 1.490
Melting Point: 114-116 ºC
Boiling Point: 262 ºC
Flash Point: 96 ºC
PSA: 17.07000
LogP: 2.57000

4-Bromo-3-methylbenzaldehyde Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

4-Bromo-3-methylbenzaldehyde Customs Data

HS CODE：2913000090
Customs Data：

China Customs Code:
2913000090

Overview:

2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

4-Bromo-3-methylbenzaldehyde Pricemore >>

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Chemenu	CM194632-10g	4-Bromo-3-methylbenzaldehyde	78775-11-8	95+%	10g	$153	2021-06-16
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Apollo Scientific	OR959850-25g	4-Bromo-3-methylbenzaldehyde	78775-11-8	98+%	25g	£70.00	2025-02-20

4-Bromo-3-methylbenzaldehyde Production Method

Production Method 1

149104-89-2

78775-11-8

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 20 min, -78 °C
1.2 Solvents: Dichloromethane ; 1 h, -78 °C
1.3 Reagents: Triethylamine ; 1 h, -78 °C; 1 h, -78 °C → rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Potent Benzimidazole Sulfonamide Protein Tyrosine Phosphatase 1B Inhibitors Containing the Heterocyclic (S)-Isothiazolidinone Phosphotyrosine Mimetic

Combs, Andrew P.; Zhu, Wenyu; Crawley, Matthew L.; Glass, Brian; Polam, Padmaja; et al, Journal of Medicinal Chemistry, 2006, 49(13), 3774-3789

Production Method 2

41963-20-6

78775-11-8

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ; -78 °C; 30 min, -78 °C
1.2 Reagents: Sulfuric acid Solvents: Methanol , Water ; overnight, rt

Reference

Synthesis and Evaluation of PPARδ Agonists That Promote Osteogenesis in a Human Mesenchymal Stem Cell Culture and in a Mouse Model of Human Osteoporosis

Kress, Brian J. ; Kim, Dong Hyun; Mayo, Jared R.; Farris, Jeffery T.; Heck, Benjamin; et al, Journal of Medicinal Chemistry, 2021, 64(10), 6996-7032

Production Method 3

149104-89-2

78775-11-8

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
1.2 Reagents: Sodium bicarbonate , Sodium thiosulfate Solvents: Water ; rt

Reference

Synthesis and evaluation of 1,2,4-methyltriazines as mGluR5 antagonists

Olson, Jeremy P.; Gichinga, Moses G.; Butala, Elizabeth; Navarro, Hernan A.; Gilmour, Brian P.; et al, Organic & Biomolecular Chemistry, 2011, 9(11), 4276-4286

Production Method 4

148547-19-7

78775-11-8

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ; 23 min, 0 °C; 0 °C → rt; 4 h, rt; rt → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 0 °C

Reference

Surveillance of Cancer Stem Cell Plasticity Using an Isoform-Selective Fluorescent Probe for Aldehyde Dehydrogenase 1A1

Anorma, Chelsea; Hedhli, Jamila; Bearrood, Thomas E.; Pino, Nicholas W.; Gardner, Sarah H.; et al, ACS Central Science, 2018, 4(8), 1045-1055

Production Method 5

7697-28-1

78775-11-8

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Diethyl ether ; 0 °C; overnight, reflux
1.2 Solvents: Methanol ; 2 h
1.3 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 20 min, -78 °C; 30 min, -78 °C
1.4 Solvents: Dichloromethane ; 10 min, -78 °C; 1 h, -78 °C
1.5 Reagents: Triethylamine ; 1 h, -78 °C; -78 °C → 0 °C
1.6 Reagents: Water

Reference

A One-Pot Allylation-Hydrostannation Sequence with Recycling of the Intermediate Tin Waste

Ghosh, Banibrata; Amado-Sierra, Maria Del Rosario I.; Holmes, Daniel; Maleczka, Robert E. Jr., Organic Letters, 2014, 16(9), 2318-2321

Production Method 6

149104-89-2

78775-11-8

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 0 °C; 90 min, 0 °C

Reference

Synthesis and characterization of aryl thioacetyl styrene monomers: Towards a new generation of SERS-active polymers

Al-Hourani, Baker Jawabrah; Bravo-Vasquez, Juan P.; Hermann High, L. R.; Fenniri, Hicham, Tetrahedron Letters, 2007, 48(52), 9144-9147

Production Method 7

149104-89-2

78775-11-8

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: Chloroform ; 18 h, 70 °C

Reference

Discovery of GSK1070916, a Potent and Selective Inhibitor of Aurora B/C Kinase

Adams, Nicholas D.; Adams, Jerry L.; Burgess, Joelle L.; Chaudhari, Amita M.; Copeland, Robert A.; et al, Journal of Medicinal Chemistry, 2010, 53(10), 3973-4001

Production Method 8

7697-28-1

78775-11-8

Reaction Conditions

1.1 Reagents: O-Methylhydroxylamine (polymer-supported) , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide
1.2 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Toluene
1.3 Reagents: 4-Bromobenzyl bromide
1.4 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
1.5 Reagents: Potassium sodium tartrate , Potassium bisulfate Solvents: Water

Reference

Parallel Synthesis of Aldehydes and Ketone Facilitated by a New Solid-Phase Weinreb Amide

Salvino, Joseph M.; Mervic, Miljenko; Mason, Helen J.; Kiesow, Terence; Teager, David; et al, Journal of Organic Chemistry, 1999, 64(6), 1823-1830

4-Bromo-3-methylbenzaldehyde Raw materials

4-Bromo-3-methylbenzaldehyde Preparation Products

4-Bromo-3-methylbenzaldehyde (78775-11-8)

4-Bromo-3-methylbenzaldehyde Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:78775-11-8)4-Bromo-3-methylbenzaldehyde

Order Number:A940183

Stock Status:in Stock

Quantity:100g/500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 15:33

Price ($):266.0/1327.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Cas no 78775-11-8 (4-Bromo-3-methylbenzaldehyde)

4-Bromo-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Bromo-3-methylbenzaldehyde Security Information

4-Bromo-3-methylbenzaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Bromo-3-methylbenzaldehyde Pricemore >>

4-Bromo-3-methylbenzaldehyde Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

4-Bromo-3-methylbenzaldehyde Raw materials

4-Bromo-3-methylbenzaldehyde Preparation Products

4-Bromo-3-methylbenzaldehyde Suppliers

4-Bromo-3-methylbenzaldehyde Related Literature

Related Categories

78775-11-8 (4-Bromo-3-methylbenzaldehyde) Related Products